Cas no 477510-87-5 (3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477510-87-5
• MF: C₁₆H₁₁ClN₂O₃
• MW: 314.72314286232
• CID: 3252088
• PubChem ID: 4590891
• Update Time: 2025-06-08

3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, 3-[(3-CHLOROBENZOYL)AMINO]-
• 3-(3-chlorobenzamido)benzofuran-2-carboxamide
• 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide
• Z108545810
• 3-[(3-chlorobenzoyl)amino]-1-benzofuran-2-carboxamide
• WAY-270647
• AKOS001298854
• 477510-87-5
• Oprea1_203360
• F0834-0788
• SR-01000009460
• SR-01000009460-1

• Inchi： 1S/C16H11ClN2O3/c17-10-5-3-4-9(8-10)16(21)19-13-11-6-1-2-7-12(11)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)
• InChI Key： KADBWVPXIMBKST-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(Cl)=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 314.0458199Da
• Monoisotopic Mass: 314.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide

3-(3-Chlorobenzamido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

3-(3-Chlorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477510-87-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The molecular structure of 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide consists of a benzofuran core linked to a chlorobenzamido group. The benzofuran moiety is a common scaffold found in various natural and synthetic compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chlorobenzamido group adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent research has focused on the pharmacological properties of 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide could be a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide has also demonstrated significant anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

Safety and toxicity assessments are crucial for the development of any new drug candidate. Preliminary toxicology studies have indicated that 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further long-term safety studies are required to ensure its safety in humans.

The potential applications of 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide extend beyond its use as a therapeutic agent. This compound has also been explored for its use as a research tool in studying biological processes and signaling pathways. Its ability to modulate specific targets makes it a valuable tool for understanding the underlying mechanisms of various diseases.

In conclusion, 3-(3-chlorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477510-87-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, paving the way for its future clinical applications.